Cas no 57506-64-6 (N-(3-Indolylmethyl)benzylamine)

N-(3-Indolylmethyl)benzylamine structure
57506-64-6 structure
Product Name:N-(3-Indolylmethyl)benzylamine
CAS No:57506-64-6
MF:C16H16N2
MW:236.311643600464
MDL:MFCD17430949
CID:1057329
PubChem ID:472108
Update Time:2025-04-20

N-(3-Indolylmethyl)benzylamine Chemical and Physical Properties

Names and Identifiers

    • N-(3-Indolylmethyl)benzylamine
    • N-Benzyl-1-(1H-indol-3-yl)methanamine
    • 3-Benzylaminomethyl-indol
    • benzyl-indol-3-ylmethyl-amine
    • N-methyl-N-cyanoethyl benzamide
    • (Indol-3-ylmethyl)benzylamine
    • N-Benzyl-1H-indole-3-methaneamine
    • 7171AJ
    • SY022651
    • N-(1H-indol-3-ylmethyl)-1-phenylmethanamine
    • N-(1H-indol-3-ylmethyl)-1-phenyl-methanamine
    • MFCD17430949
    • 57506-64-6
    • AKOS009004479
    • CS-11499
    • 1H-Indole-3-methanamine, N-(phenylmethyl)-
    • A915059
    • DB-230940
    • AC2472
    • MDL： MFCD17430949
    • Inchi： 1S/C16H16N2/c1-2-6-13(7-3-1)10-17-11-14-12-18-16-9-5-4-8-15(14)16/h1-9,12,17-18H,10-11H2
    • InChI Key： HOAMAZXLUBYFFA-UHFFFAOYSA-N
    • SMILES： N(CC1C=CC=CC=1)CC1=CNC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 236.13100
  • Monoisotopic Mass: 236.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 27.8

Experimental Properties

  • PSA: 27.82000
  • LogP: 3.84860

N-(3-Indolylmethyl)benzylamine Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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